1-(Pyridin-2-yl)butan-1-amine

• IUPAC Name: 1-pyridin-2-ylbutan-1-amine
• InChI: InChI=1S/C9H14N2/c1-2-5-8(10)9-6-3-4-7-11-9/h3-4,6-8H,2,5,10H2,1H3
• InChI Key: BFKHSLAQEYFTPC-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=CC=CC=N1)N
• Molecular Formula: C9H14N2
• DSSTOX Substance ID: DTXSID30628317
• Molecular Weight: 150.22 g/mol
• CAS RN: 90565-26-7

Description

“1-(Pyridin-2-yl)butan-1-amine” is a chemical compound with the molecular formula C9H14N2. It is a derivative of aminopyridines, which are a class of heterocyclic compounds known for their interesting biological activities.

Synthesis Analysis

A practical strategy for the construction of pyridin-2-amine frameworks has been developed. This sequential approach involves the addition of arylamines to nitriles and I2/KI-mediated oxidative C−N bond formation.

Molecular Structure Analysis

The molecular weight of “1-(Pyridin-2-yl)butan-1-amine” is 150.22 g/mol. The InChI code is 1S/C9H14N2/c1-2-5-8(10)9-6-3-4-7-11-9/h3-4,6-8H,2,5,10H2,1H3.

Chemical Reactions Analysis

The reaction of “1-(Pyridin-2-yl)butan-1-amine” proceeds through the intermediate formation of hetaryl isocyanates. Another reaction initiates through the in situ pyridinolysis of phenyl chloroformate followed by inner molecular rearrangement to phenyl carbamate hydrochloride.

Physical And Chemical Properties Analysis

“1-(Pyridin-2-yl)butan-1-amine” has a molecular weight of 150.22 g/mol, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 2, and a rotatable bond count of 3. It has a topological polar surface area of 38.9 Ų.

Scientific Research Applications

Anti-Fungal Research

“1-(Pyridin-2-yl)butan-1-amine” has been studied for its potential anti-fungal effects. For instance, it has been used in molecular docking against the Sterol 14-alpha demethylase (CYP51) protein from C. .

Molecular Docking and Dynamics

This compound has applications in molecular docking studies, which help in understanding the interaction between drugs and their targets at a molecular level. .

Synthesis of Novel Compounds

It is also used in the synthesis of various novel compounds. .

Safety And Hazards

When handling “1-(Pyridin-2-yl)butan-1-amine”, it is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, and remove all sources of ignition.

Future Directions

The significance of the study of aminopyridines is on the various synthetic methods revealed, which may be helpful to the development of newer compounds with aminopyridines moieties that could offer high bioactivity and lesser toxicity.